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Compound of Interest

Compound Name: BIBF 1202-13C,d3

Cat. No.: B12402904 Get Quote

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of BIBF 1202-13C,d3, an internal standard for Nintedanib (BIBF 1120).

Adherence to these protocols is critical for minimizing risk and ensuring the integrity of your

research.

BIBF 1202-13C,d3, as a labeled form of Nintedanib, should be handled with the same

precautions as the parent compound. Nintedanib is a potent tyrosine kinase inhibitor with

significant physiological effects. The Safety Data Sheet (SDS) for Nintedanib (BIBF 1120)

classifies it as toxic if swallowed, a cause of skin irritation and serious eye damage, and a

substance suspected of damaging fertility or the unborn child.[1] It is also known to cause

damage to organs through prolonged or repeated exposure.[1][2]

Personal Protective Equipment (PPE) and Safety
Measures
A multi-layered approach to personal protection is essential when working with BIBF 1202-
13C,d3. The following table summarizes the required PPE and other critical safety measures.
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Protective Equipment Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

To prevent inhalation of dust or

aerosols.[2]

Hand Protection
Compatible chemical-resistant

gloves.

To prevent skin contact and

absorption.[2]

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA.

To prevent serious eye

damage from splashes or dust.

[1][2]

Skin and Body Protection

Lab coat, and other protective

clothing to prevent skin

exposure.

To prevent skin contact.[2]

Ventilation

Work in a well-ventilated area,

preferably a chemical fume

hood.

To minimize inhalation

exposure.

Hygiene

Wash hands thoroughly after

handling. Remove

contaminated clothing and

wash before reuse.

To prevent accidental ingestion

and cross-contamination.[2]

Standard Operating Procedure for Handling BIBF
1202-13C,d3
The following step-by-step protocol outlines the safe handling of BIBF 1202-13C,d3 from

receipt to disposal.

1. Preparation and Area Setup:

Designate a specific area for handling BIBF 1202-13C,d3, preferably within a chemical fume
hood.
Ensure a safety shower and eye wash station are readily accessible.[2]
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Assemble all necessary materials, including appropriate solvents (e.g., DMSO[3]), vials, and
pipettes, before opening the compound container.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, followed by safety goggles and chemical-resistant gloves.
If there is a risk of generating dust or aerosols, a respirator is mandatory.

3. Compound Handling and Preparation of Solutions:

Carefully open the container containing BIBF 1202-13C,d3 inside the chemical fume hood to
avoid generating dust.
Weigh the required amount of the solid compound using a calibrated analytical balance.
To prepare a stock solution, add the appropriate solvent to the vial containing the compound.
Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

4. Experimental Use:

When using the solution, employ precision pipettes with disposable tips to prevent cross-
contamination.
Keep all containers with BIBF 1202-13C,d3 tightly sealed when not in use.

5. Decontamination and Waste Disposal:

All disposable materials that have come into contact with BIBF 1202-13C,d3 (e.g., pipette
tips, vials, gloves) must be disposed of as hazardous chemical waste.
Decontaminate the work surface with an appropriate cleaning agent.
Dispose of unused compound and solutions in accordance with local, state, and federal
regulations for hazardous waste. Do not allow the substance to enter sewers or waterways.
[1]

6. Doffing Personal Protective Equipment (PPE):

Remove PPE in the reverse order it was put on, taking care to avoid self-contamination.
Dispose of single-use PPE as hazardous waste.
Wash hands thoroughly with soap and water.

Emergency Procedures
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In the event of exposure, follow these immediate steps:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and plenty of water for at least 15 minutes. Seek medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[2]

Below is a workflow diagram illustrating the key steps for the safe handling of BIBF 1202-
13C,d3.
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Safe Handling Workflow for BIBF 1202-13C,d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12402904?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/11022m.pdf
https://www.biosynth.com/Files/MSDS/FM/34/MSDS_FM34144_5000_EN.pdf
https://www.caymanchem.com/product/25312/bibf-1120-13c-d3
https://www.benchchem.com/product/b12402904#personal-protective-equipment-for-handling-bibf-1202-13c-d3
https://www.benchchem.com/product/b12402904#personal-protective-equipment-for-handling-bibf-1202-13c-d3
https://www.benchchem.com/product/b12402904#personal-protective-equipment-for-handling-bibf-1202-13c-d3
https://www.benchchem.com/product/b12402904#personal-protective-equipment-for-handling-bibf-1202-13c-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12402904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

